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Compound of Interest

Compound Name:
Isopropyl 3-bromo-2-

oxopropanoate

CAS No.: 56417-63-1

Cat. No.: B1287688

Get Quote

Molecular Weight: 209.04 g/mol

Introduction & Strategic Significance
Isopropyl 3-bromo-2-oxopropanoate (also known as isopropyl 3-bromopyruvate) is a highly

reactive

-haloketone ester. Structurally, it combines the electrophilic versatility of the pyruvate backbone
with a good leaving group (bromide) at the C3 position.

Core Applications:

Heterocycle Synthesis: It is a premier "C3" building block for the Hantzsch Thiazole

Synthesis, reacting with thioamides to form 2,4-disubstituted thiazoles.

Medicinal Chemistry: As an ester of 3-bromopyruvate (a potent hexokinase II inhibitor), it

serves as a lipophilic prodrug candidate in oncology research, targeting the Warburg effect in

glycolytic tumors.
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Peptide Modification: Used for cysteine alkylation in proteomic profiling.

Safety & Handling (Critical)
Hazard Classification: Corrosive (Category 1B), Lachrymator.

Hazard Description Mitigation

Lachrymator

Potent tear gas effect. Vapors

cause severe eye/respiratory

irritation.

MUST be handled in a

functioning fume hood. Wear

goggles and face shield.

Vesicant
Skin contact causes burns and

blistering.

Double nitrile gloves;

immediate wash with poly-

ethylene glycol (PEG-400) or

copious water if exposed.

Thermal Instability -haloketones can decompose

exothermically above 100°C.

Store at -20°C. Do not distill at

atmospheric pressure; use

high vacuum only.

Experimental Protocols
Protocol A: Synthesis via Direct Bromination
Rationale: This is the preferred industrial and scalable laboratory method. It utilizes the

enolization of isopropyl pyruvate to direct electrophilic bromination to the C3 position.

Precursor: Isopropyl Pyruvate (CAS 923-11-5).

Reagents
Isopropyl Pyruvate (1.0 equiv)

Bromine (

) (1.0 equiv)

Solvent: Dichloromethane (DCM) or Chloroform (

)
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Catalyst: Acetic acid (trace) or HBr (trace) to initiate enolization.

Step-by-Step Methodology
Setup: Equip a 3-neck round-bottom flask with a pressure-equalizing addition funnel, a

nitrogen inlet, and a cryogenic thermometer. Connect the exhaust to a caustic scrubber (

trap) to neutralize HBr gas.

Charging: Add Isopropyl Pyruvate (10.0 g, 76.8 mmol) and DCM (50 mL) to the flask. Cool

the solution to 0°C – 5°C using an ice/water bath.

Initiation: Add 2-3 drops of 33% HBr in acetic acid to catalyze enol formation.

Bromination:

Load Bromine (12.2 g, 3.9 mL, 76.8 mmol) into the addition funnel.

Critical Step: Add

dropwise over 60 minutes.

Observation: The red color of bromine should disappear upon contact or within seconds,

indicating rapid consumption. If color persists, stop addition and allow temperature to rise

slightly (max 10°C) to re-initiate.

Maintain internal temperature

to prevent over-bromination (dibromide formation).

Post-Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1

hour. Nitrogen sparging can be used to remove dissolved HBr.

Workup:

Wash the organic layer with ice-cold water (

).

Wash with saturated
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(carefully, gas evolution!) to remove residual acid.

Dry over anhydrous

, filter, and concentrate under reduced pressure (rotary evaporator, bath

).

Purification: The crude oil is often sufficiently pure (>90%) for immediate use. If necessary,

purify via vacuum distillation (bp ~85-90°C at 2 mmHg). Caution: Do not overheat.

Protocol B: Synthesis via Fischer Esterification
Rationale: Useful when 3-bromopyruvic acid is the available starting material.[1] Precursor: 3-

Bromo-2-oxopropanoic acid (3-Bromopyruvate).[1]

Step-by-Step Methodology
Dissolution: Dissolve 3-bromopyruvic acid (5.0 g) in Isopropanol (50 mL).

Catalysis: Add concentrated

(0.5 mL) or p-Toluenesulfonic acid (pTSA, 100 mg).

Reflux: Heat to reflux (82°C) for 4-6 hours. Use a Dean-Stark trap if using a co-solvent (e.g.,

Benzene/Toluene) to remove water, though direct reflux in excess IPA is often sufficient.

Workup:

Concentrate IPA to ~10 mL.

Dilute with Ethyl Acetate (50 mL).

Wash with water and

.

Dry and concentrate.[2]

Visualization of Workflows
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Diagram 1: Synthesis Workflow (Bromination)
This diagram illustrates the critical control points in the direct bromination protocol.
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Caption: Step-by-step logic for the controlled bromination of isopropyl pyruvate.
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Diagram 2: Hantzsch Thiazole Synthesis Mechanism
This pathway demonstrates the primary application of the molecule in heterocycle formation.

Isopropyl 3-bromo-
2-oxopropanoate

S-Alkylation
(Nucleophilic Attack)

Thioamide
(R-CS-NH2)

Cyclization
(N-Attack on Carbonyl)

- HBr Dehydration
(- H2O)

Isopropyl thiazole-4-carboxylate
Derivative

Click to download full resolution via product page

Caption: Mechanistic pathway for reacting the title compound with thioamides to form thiazoles.

Analytical Characterization
Confirm identity using Nuclear Magnetic Resonance (NMR).
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Nucleus
Signal (

ppm)
Multiplicity Integration Assignment

1H NMR 1.35
Doublet (

)
6H

Isopropyl

groups

1H NMR 4.38 Singlet 2H
(

-protons)

1H NMR 5.15 Septet 1H
Isopropyl

(methine)

13C NMR ~21.5 - - Isopropyl

13C NMR ~33.0 - -

13C NMR ~71.0 - - Isopropyl

13C NMR ~159.0 - - Ester

13C NMR ~185.0 - - Ketone

Note: Shifts are approximate (in

) and may vary slightly based on concentration.

Troubleshooting & Optimization
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Problem Probable Cause Solution

Low Yield / Tar Formation Reaction temperature too high.

Ensure strict cooling (

) during

addition.

Product Color (Dark Red) Residual Bromine.

Wash with 10% Sodium

Thiosulfate (

) to quench

.

Polymerization Storage at RT; Acid traces.

Store at -20°C; Add trace

stabilizer (e.g., 50 ppm BHT) if

not using immediately.

Incomplete Reaction Poor enolization.
Add 1-2 drops of HBr/AcOH

catalyst at the start.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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